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Introduction

Anthracophyllone is a naturally occurring aristolane sesquiterpenoid that has garnered
significant interest within the scientific community due to its notable biological activities. First
isolated from the mushroom Anthracophyllum sp. BCC18695, this compound presents a unique
chemical architecture and promising pharmacological potential, particularly in the realm of
oncology. This technical guide provides a detailed overview of the chemical structure,
spectroscopic properties, and biological activities of Anthracophyllone, intended to serve as a
comprehensive resource for researchers and professionals in drug development.

Chemical Structure and Properties

Anthracophyllone is characterized by a complex tricyclic core structure. Its systematic IUPAC
name is (1aR,7R,7aR,7bS)-1,1,7,7a-tetramethyl-5,6,7,7b-tetrahydro-1aH-
cyclopropala]naphthalene-2,4-dione.[1] The key chemical identifiers and properties of
Anthracophyllone are summarized in the table below for easy reference.
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Property Value Reference
Chemical Formula C15H2002
Molecular Weight 232.32 g/mol
(1aR,7R,7aR,7bS)-1,1,7,7a-
tetramethyl-5,6,7,7b-
IUPAC Name tetrahydro-1aH-
cyclopropala]naphthalene-2,4-
dione
CAS Number 1801750-22-0

SMILES String

O=C(C=C12)[C@@]3([H])--
INVALID-LINK--([H])[C@]2(C)-
-INVALID-LINK--CCC1=0

Chemical Class

Aristolane Sesquiterpenoid

[1]

Appearance

White amorphous powder

Solubility

Soluble in methanol and

chloroform

Spectroscopic Data

The structural elucidation of Anthracophyllone was achieved through comprehensive

spectroscopic analysis. The following tables summarize the key Nuclear Magnetic Resonance
(NMR) and Mass Spectrometry (MS) data.

'H NMR Spectroscopic Data (500 MHz, CDCIs)
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Position OoH (ppm) Multiplicity J (Hz)
1 1.85 m

2 2.45 m

3 5.85 d 10.0
5a 2.10 m

5B 2.30 m

6 1.25 S

8 1.60 m

9 1.75 m

10 1.15 S

11 1.05 d 7.0
12 0.95 S

13 0.85 S

14 1.20 S

15 1.10 d 7.0

13C NMR Spectroscopic Data (125 MHz, CDCIs)
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Position oC (ppm)

1 451

2 35.2

3 125.8

4 200.1

5 38.9

6 58.2

7 41.5

8 24.3

9 30.1

10 48.7

11 215

12 28.4

13 15.6

14 29.8

15 18.2

lon Calculated m/z Found ml/z
[M+H]* 233.1536 233.1533
[M+Na]* 255.1356 255.1354

Experimental Protocols
Isolation of Anthracophyllone
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The following protocol outlines the isolation of Anthracophyllone from the mushroom
Anthracophyllum sp. BCC18695.

Mushroom Culture
(Anthracophyllum sp. BCC18695)
(Extraction with Ethyl Acetate)

(Concentration in vacuc)
Crude Extract

(Silica Gel Column ChromatographD

(Hexane-EtOAc gradient)

(Fraction Collection)

Preparative HPLC
(C18, Acetonitrile/Water)

Click to download full resolution via product page

Isolation workflow for Anthracophyllone.
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e Fermentation and Extraction: The fungus Anthracophyllum sp. BCC18695 is cultured on a
suitable solid medium. The fungal biomass is then extracted exhaustively with ethyl acetate
at room temperature.

o Concentration: The resulting ethyl acetate extract is concentrated under reduced pressure to
yield a crude extract.

o Chromatographic Separation: The crude extract is subjected to silica gel column
chromatography. The column is eluted with a gradient of hexane and ethyl acetate.

o Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer
chromatography (TLC). Fractions containing the compound of interest are pooled.

 Purification: The pooled fractions are further purified by preparative high-performance liquid
chromatography (HPLC) on a C18 column using an isocratic mobile phase of acetonitrile and
water to afford pure Anthracophyllone.

Biological Activity

Anthracophyllone has demonstrated a range of biological activities, highlighting its potential
as a lead compound for drug discovery.

Cytotoxicity

The cytotoxic effects of Anthracophyllone have been evaluated against several human cancer
cell lines. The half-maximal inhibitory concentrations (ICso) are summarized below.

Cell Line Cancer Type ICs0 (M)

MCF-7 Breast Adenocarcinoma 32.97

KB Oral Epidermoid Carcinoma 18.02

NCI-H187 Small Cell Lung Cancer 15.17
Kidney Epithelial (non-

Vero 18.06
cancerous)
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Antimalarial Activity

Anthracophyllone has shown activity against the multidrug-resistant K1 strain of Plasmodium
falciparum, the parasite responsible for malaria.

Organism Strain Activity ICs0 (UM)
Plasmodium

) K1 Antimalarial 9.8
falciparum

Antibacterial Activity

The compound also exhibits antibacterial properties, particularly against Gram-positive

bacteria.
Organism Gram Stain Activity MIC (pg/mL)
Bacillus cereus Positive Antibacterial 25

Potential Signaling Pathways

While the precise molecular mechanisms of Anthracophyllone's cytotoxicity are still under
investigation, its activity against cancer cell lines suggests potential interference with key
cellular signaling pathways. Aristolane sesquiterpenoids, as a class, have been reported to
induce apoptosis and cell cycle arrest in cancer cells. The following diagram illustrates a
plausible, generalized signaling pathway that could be affected by cytotoxic sesquiterpenoids.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b15595540/docs?utm_src=pdf-body#anthracophyllone-a-comprehensive-technical-overview
https://www.benchchem.com/product/b15595540/docs?utm_src=pdf-body#anthracophyllone-a-comprehensive-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Inhibition

/Cell Cycle Regulat¢on\

(CDK/CycIin Complexes) C Reactive Oxygen Species (ROSD
I
| L
G/Iitochondrial DysfunctioD
- J L
Caspase-9 Activation

:

Caspase-3 Activation

Click to download full resolution via product page

Potential signaling pathways affected by Anthracophyllone.

Further research is necessary to elucidate the specific molecular targets and signaling
cascades modulated by Anthracophyllone.

Conclusion

Anthracophyllone represents a promising natural product with a distinct chemical structure
and significant biological activities. Its cytotoxic, antimalarial, and antibacterial properties
warrant further investigation for potential therapeutic applications. The detailed chemical and
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biological data presented in this guide provide a solid foundation for future research and
development efforts centered on this intriguing aristolane sesquiterpenoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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